Cas no 2034619-66-2 (1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one)

• Product Name: 1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one
• CAS No: 2034619-66-2
• MF: C₂₀H₂₀ClN₃O₂
• MW: 369.844703674316
• CID: 5337111
• PubChem ID: 122243463
• Update Time: 2025-05-27

1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS032457937
• 1-(3-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)-2-(1H-indol-3-yl)ethanone
• 2034619-66-2
• 1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one
• F6480-1198
• 1-[3-[(3-Chloro-4-pyridinyl)oxy]-1-piperidinyl]-2-(1H-indol-3-yl)ethanone

• Inchi： 1S/C20H20ClN3O2/c21-17-12-22-8-7-19(17)26-15-4-3-9-24(13-15)20(25)10-14-11-23-18-6-2-1-5-16(14)18/h1-2,5-8,11-12,15,23H,3-4,9-10,13H2
• InChI Key： QMTLGUPQMZQYOH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC(OC2C=CN=CC=2Cl)C1)CC1C2=C(NC=1)C=CC=C2

Computed Properties

• Exact Mass: 369.1244046g/mol
• Monoisotopic Mass: 369.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 615.5±55.0 °C(Predicted)
• pka: 16.94±0.30(Predicted)

Additional information on 1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one

Comprehensive Overview of 1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one (CAS No. 2034619-66-2)

The compound 1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one (CAS No. 2034619-66-2) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a piperidine core, chloropyridine moiety, and indole functional group makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a modulator of specific biological pathways, given its ability to interact with diverse protein targets.

One of the key features of this compound is its heterocyclic architecture, which includes a 3-chloropyridin-4-yloxy group attached to a piperidin-1-yl scaffold. This structural motif is often associated with enhanced bioavailability and target specificity, making it a valuable template for designing novel therapeutics. The presence of the 1H-indol-3-yl segment further contributes to its pharmacological profile, as indole derivatives are known for their role in neurotransmitter regulation and enzyme inhibition. Such properties align with current trends in precision medicine, where molecules like 2034619-66-2 are being investigated for their potential in treating neurological and metabolic disorders.

In recent years, the scientific community has shown growing interest in small-molecule modulators like 1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one, driven by advancements in computational chemistry and high-throughput screening. Questions such as "How does 2034619-66-2 interact with G-protein-coupled receptors?" or "What are the synthetic routes for indole-piperidine hybrids?" frequently appear in academic and industrial research queries. These topics reflect the compound's relevance in modern drug design, where researchers seek to optimize its pharmacokinetic and pharmacodynamic properties.

From a synthetic perspective, the preparation of CAS No. 2034619-66-2 involves multi-step organic transformations, including nucleophilic substitution and acylation reactions. The chloropyridine and piperidine linkage is particularly critical, as it influences the compound's stability and reactivity. Chemists often explore greener methodologies, such as catalytic C–O bond formation, to improve the efficiency of synthesizing such heterocyclic frameworks. This aligns with the broader industry shift toward sustainable chemistry practices, a hot topic in both academic publications and patent filings.

The potential applications of 1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(1H-indol-3-yl)ethan-1-one extend beyond therapeutics. Its structural features make it a candidate for agrochemical research, where similar compounds are used to develop plant growth regulators or pest control agents. Additionally, its fluorescence properties, attributed to the indole moiety, could be exploited in diagnostic imaging or sensor technologies. Such interdisciplinary applications highlight the versatility of this molecule, addressing current demands for multifunctional compounds in life sciences.

In conclusion, 2034619-66-2 represents a compelling case study in the intersection of medicinal chemistry and materials science. Its piperidine-indole-chloropyridine hybrid structure offers a rich platform for innovation, whether in drug development, agrochemicals, or advanced materials. As research continues to uncover its full potential, this compound is poised to remain a focal point in scientific discourse, answering pressing questions about structure-activity relationships and molecular design in the 21st century.